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Compound of Interest

Compound Name: Ticlopidine-d4

Cat. No.: B565562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Ticlopidine-d4, a

deuterated analog of the antiplatelet agent Ticlopidine. This guide is intended for researchers in

academia and the pharmaceutical industry who require a high-quality internal standard for the

quantitative analysis of Ticlopidine in biological matrices.

Introduction to Ticlopidine-d4
Ticlopidine-d4 is a stable isotope-labeled version of Ticlopidine, where four hydrogen atoms

on the chlorophenyl ring have been replaced with deuterium atoms. This isotopic substitution

results in a molecule with a higher mass-to-charge ratio (m/z) than the parent compound, while

maintaining nearly identical physicochemical properties. These characteristics make

Ticlopidine-d4 an ideal internal standard for bioanalytical methods, particularly liquid

chromatography-mass spectrometry (LC-MS), to ensure accurate and precise quantification of

Ticlopidine.

Commercial Supplier Data
The following table summarizes the product specifications for Ticlopidine-d4 from various

commercial suppliers. This information is crucial for selecting the most suitable material for

specific research needs.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity/Isoto
pic
Enrichment

Available
Formats

Cayman

Chemical

Ticlopidine-d4

(hydrochlorid

e)

2932627-17-

1

C₁₄H₁₀D₄ClN

S · HCl
≥98%[1]

1 mg, 5 mg,

10 mg

Pharmaffiliate

s
Ticlopidine-d4

1246817-49-

1

C₁₄H₁₀D₄ClN

S

Information

not readily

available

Inquire for

details

Axios

Research

Ticlopidine-d4

HCl

1246817-49-

1 (free base)

C₁₄H₁₀D₄ClN

S · HCl

High purity,

compliant

with

regulatory

guidelines[2]

Inquire for

details

Santa Cruz

Biotechnolog

y

Ticlopidine-d4
1246817-49-

1

C₁₄H₁₀D₄ClN

S
High purity

Inquire for

details

Toronto

Research

Chemicals

(TRC)

Ticlopidine-d4
1246817-49-

1

C₁₄H₁₀D₄ClN

S

Information

not readily

available

Inquire for

details

Note: Purity and isotopic enrichment are critical parameters. It is recommended to request a

certificate of analysis from the supplier for lot-specific data.

Experimental Protocols: Quantification of
Ticlopidine in Human Plasma using LC-MS/MS with
Ticlopidine-d4 as an Internal Standard
This section details a typical experimental protocol for the quantification of Ticlopidine in human

plasma, a common application in pharmacokinetic and bioequivalence studies. The

methodology is a composite based on established and validated methods in the scientific

literature.
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Materials and Reagents
Ticlopidine reference standard

Ticlopidine-d4 internal standard (IS)

Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Preparation of Stock and Working Solutions
Ticlopidine Stock Solution (1 mg/mL): Accurately weigh and dissolve Ticlopidine in methanol.

Ticlopidine-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Ticlopidine-d4 in

methanol.

Working Solutions: Prepare serial dilutions of the Ticlopidine stock solution in 50:50 (v/v)

acetonitrile:water to create calibration standards. Prepare a working solution of Ticlopidine-
d4 in the same diluent at an appropriate concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)
To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the Ticlopidine-d4
working solution and vortex briefly.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS

system.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte and internal standard,

followed by re-equilibration.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Mass Spectrometry (MS/MS):

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Ticlopidine: Monitor the transition from the precursor ion (m/z) to a specific product ion.

Ticlopidine-d4: Monitor the transition from the deuterated precursor ion (m/z) to its

corresponding product ion.

Instrument Parameters: Optimize parameters such as declustering potential, collision

energy, and cell exit potential for both Ticlopidine and Ticlopidine-d4 to achieve maximum
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sensitivity and specificity.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Ticlopidine to Ticlopidine-d4
against the concentration of the calibration standards.

Determine the concentration of Ticlopidine in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Experimental Workflow for Ticlopidine Quantification
The following diagram illustrates the logical flow of the experimental protocol described above.
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Experimental Workflow for Ticlopidine Quantification
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LC-MS/MS Analysis
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Caption: Workflow for the quantification of Ticlopidine in plasma using Ticlopidine-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b565562?utm_src=pdf-body-img
https://www.benchchem.com/product/b565562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Internal Standard in Quantitative
Analysis
The diagram below illustrates the fundamental principle of using a stable isotope-labeled

internal standard in quantitative mass spectrometry.
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Principle of Internal Standard Quantification

Sample Processing & Analysis
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Caption: Role of Ticlopidine-d4 as an internal standard in quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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